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Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Dioleyl hydrogen phosphate (DOHP) is an amphiphilic molecule of significant interest in

supramolecular chemistry, a field focused on chemical systems composed of discrete

molecular subunits held together by non-covalent forces.[1][2] Its unique structural features—a

hydrophilic phosphate head group and two long, unsaturated oleyl chains—enable its self-

assembly into highly organized structures like vesicles and liposomes in aqueous solutions.[3]

[4] These supramolecular assemblies are pivotal in advanced drug and gene delivery systems,

leveraging DOHP's capacity to encapsulate both hydrophilic and hydrophobic agents and to

enhance the fusion of carriers with cell membranes.[3][5] Furthermore, the phosphate moiety

imparts a pH-sensitive character, allowing for the design of "smart" delivery vehicles that

release their payload in response to specific environmental triggers, such as the acidic

microenvironment of tumors.[6][7] This guide provides a comprehensive overview of DOHP's

physicochemical properties, its role in self-assembly, its applications, and the experimental

protocols used to harness its potential.
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DOHP's function in supramolecular chemistry is a direct consequence of its molecular structure

and resulting physical properties. The presence of double bonds in the oleyl chains introduces

"kinks," which disrupt tight packing and increase the fluidity of the resulting membranes

compared to saturated analogues.[3] This fluidity is crucial for facilitating membrane fusion and

drug release.[3][5]

Property Value Reference(s)

CAS Number 14450-07-8 [8][9]

Molecular Formula C₃₆H₇₁O₄P [8][9]

Molecular Weight 598.92 g/mol [8][9]

Appearance Varies; specified by supplier [10]

Density 0.929 g/cm³ [8][11]

Boiling Point 651.4°C at 760 mmHg [8][11]

Flash Point 347.7°C [8][11]

Refractive Index 1.473 [8][11]

Purity
Typically available in 90% and

98% grades
[10]

The Core of Supramolecular Assembly: DOHP
Vesicles and Liposomes
Supramolecular chemistry investigates the spontaneous organization of molecules into well-

defined, functional architectures through non-covalent interactions.[12][13] DOHP is an

exemplary building block in this context. Its amphiphilic nature drives its self-assembly in

aqueous media, where the hydrophobic oleyl tails minimize contact with water by forming a

lipid bilayer, while the hydrophilic phosphate heads face the aqueous environment. This

process results in the formation of spherical vesicles or liposomes.[4][14]

These structures can encapsulate different types of molecules:

Hydrophilic drugs can be contained within the aqueous core.[3]
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Hydrophobic drugs can be embedded within the lipid bilayer itself.[3]

The final characteristics of these liposomes—such as size, charge, and fluidity—are influenced

by the lipid composition and preparation method.[4][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Role of Dioleyl hydrogen phosphate in supramolecular
chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075827#role-of-dioleyl-hydrogen-phosphate-in-
supramolecular-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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